Cas no 75993-51-0 (3,3-diethoxy-2-methylpropan-1-amine)

• Product Name: 3,3-diethoxy-2-methylpropan-1-amine
• CAS No: 75993-51-0
• MF: C₈H₁₉NO₂
• MW: 161.24196267128
• CID: 6327511
• PubChem ID: 150108141
• Update Time: 2025-05-21

3,3-diethoxy-2-methylpropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 3,3-diethoxy-2-methylpropan-1-amine
• 75993-51-0
• EN300-1737941

• Inchi： 1S/C8H19NO2/c1-4-10-8(11-5-2)7(3)6-9/h7-8H,4-6,9H2,1-3H3
• InChI Key： DWRKKPUJASSIKO-UHFFFAOYSA-N
• SMILES： O(CC)C(C(C)CN)OCC

Computed Properties

• Exact Mass: 161.141578849g/mol
• Monoisotopic Mass: 161.141578849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 6
• Complexity: 82.2
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 44.5Ų

Additional information on 3,3-diethoxy-2-methylpropan-1-amine

Introduction to 3,3-diethoxy-2-methylpropan-1-amine (CAS No. 75993-51-0)

3,3-diethoxy-2-methylpropan-1-amine, identified by its Chemical Abstracts Service (CAS) number 75993-51-0, is a compound of significant interest in the field of organic chemistry and pharmaceutical research. This molecule, featuring a unique structural framework with ethoxy and methyl substituents, has garnered attention due to its potential applications in synthetic chemistry and as a building block for more complex molecules. The compound’s molecular structure, characterized by a propylamine backbone with modified hydrocarbon chains, positions it as a candidate for further exploration in drug discovery and material science.

The chemical properties of 3,3-diethoxy-2-methylpropan-1-amine make it a versatile intermediate in organic synthesis. Its amine functionality allows for nucleophilic substitution reactions, while the presence of ethoxy groups introduces polarity and reactivity that can be exploited in various synthetic pathways. Researchers have been particularly interested in how these structural features influence the compound’s interactions with biological targets, making it a promising candidate for further investigation in medicinal chemistry.

In recent years, advancements in computational chemistry have enabled more precise predictions of molecular behavior. Studies utilizing molecular modeling have suggested that 3,3-diethoxy-2-methylpropan-1-amine may exhibit favorable binding affinities with certain enzymes and receptors, which could be leveraged in the development of novel therapeutic agents. The compound’s ability to mimic natural amino acids or act as a modulator of enzyme activity has been highlighted in several theoretical studies published in leading chemical journals.

One of the most intriguing aspects of 3,3-diethoxy-2-methylpropan-1-amine is its potential role in the synthesis of bioactive molecules. Researchers have reported its use as a precursor in the preparation of more complex derivatives that exhibit pharmacological activity. For instance, modifications to the ethoxy and methyl groups have been explored to enhance binding properties or metabolic stability. These modifications often involve strategic functionalization to optimize pharmacokinetic profiles, a critical consideration in drug development.

The synthesis of 3,3-diethoxy-2-methylpropan-1-amine itself presents an interesting challenge due to its structural complexity. Traditional synthetic routes involve multi-step reactions that require careful control of reaction conditions to ensure high yields and purity. Recent innovations in catalytic methods have improved the efficiency of these processes, making large-scale production more feasible. Such advancements are crucial for enabling further exploration of the compound’s applications in pharmaceuticals and beyond.

From a broader perspective, the study of compounds like 3,3-diethoxy-2-methylpropan-1-amine contributes to our understanding of molecular interactions at a fundamental level. The insights gained from these studies can inform the design of new drugs with improved efficacy and reduced side effects. Additionally, the compound’s structural motifs may inspire novel synthetic strategies that could be applied across different chemical disciplines.

In conclusion, 3,3-diethoxy-2-methylpropan-1-amine (CAS No. 75993-51-0) represents a valuable asset in modern chemical research. Its unique structural features and potential applications make it a subject of ongoing investigation in both academic and industrial settings. As our understanding of molecular interactions continues to evolve, compounds like this one are likely to play an increasingly important role in shaping the future of pharmaceuticals and synthetic chemistry.